Cas no 76242-25-6 (Benzofuran,2,4,7-trimethyl-)

• Product Name: Benzofuran,2,4,7-trimethyl-
• CAS No: 76242-25-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 561133
• Update Time: 2024-02-06

Benzofuran,2,4,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,2,4,7-trimethyl-
• 2,4,7-Trimethylbenzofuran
• Benzofuran, 2,4,7-trimethyl-

• Inchi： 1S/C11H12O/c1-7-4-5-8(2)11-10(7)6-9(3)12-11/h4-6H,1-3H3
• InChI Key： FDYSDFFZVPFRGD-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=CC(C)=C2C=C1C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• PSA: 13.14